2-(3,5-dimethylisoxazol-4-yl)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H13N3O3S/c1-8-10(9(2)20-17-8)6-13(18)16-14-15-11(7-21-14)12-4-3-5-19-12/h3-5,7H,6H2,1-2H3,(H,15,16,18)
• InChI Key: NZGOBOGDSDOFAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2=NC(=CS2)C3=CC=CO3
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has a unique structure that makes it a promising candidate for various research applications.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Crystal Structure : A related compound, detailed in its synthesis and crystal structure analysis, showed moderate herbicidal and fungicidal activities. This suggests that compounds with similar structures may also be investigated for their potential biological activities in agricultural settings (Hu Jingqian et al., 2016).

Anticancer Activities

• Anticancer Activities of Derivatives : Research into derivatives of similar compounds has identified specific structures that exhibit considerable anticancer activity against various cancer cell lines, including melanoma. This indicates that structurally related compounds could be explored for their anticancer properties (Duran & Ş. Demirayak, 2012).

Antimicrobial and Antitumor Evaluation

• Antimicrobial Activities : Studies on structurally related compounds have revealed promising antimicrobial activities against a range of bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Rezki, 2016).

Theoretical and Structural Analysis

• DFT and X-Ray Studies : Detailed theoretical and structural analyses, including Density Functional Theory (DFT) calculations and X-ray crystallography, have been conducted on related compounds. This approach can be applied to understand the electronic and geometric configurations of new compounds, which is crucial for predicting reactivity and interactions (Gautam et al., 2013).

Heterocyclic Synthesis

• Cascade Reactions for Heterocycles : The use of thioureido-acetamides in cascade reactions to synthesize heterocycles demonstrates the versatility of compounds containing acetamide groups in constructing complex structures. This methodology could be explored with the compound for synthesizing novel heterocycles with potential biological activities (Schmeyers & Kaupp, 2002).